Cas no 1154582-83-8 (3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid)

1154582-83-8 structure
Product name:3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid
CAS No:1154582-83-8
MF:C16H20N2O2
MW:272.342204093933
CID:5073318
3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
- 3-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]propanoic acid
- 3-(3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl)propanoic acid
- Z234897505
- 3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid
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- Inchi: 1S/C16H20N2O2/c1-11-4-6-14(7-5-11)10-18-13(3)15(12(2)17-18)8-9-16(19)20/h4-7H,8-10H2,1-3H3,(H,19,20)
- InChI Key: RIBXPUZXSXJILS-UHFFFAOYSA-N
- SMILES: OC(CCC1C(C)=NN(CC2C=CC(C)=CC=2)C=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 326
- Topological Polar Surface Area: 55.1
- XLogP3: 2.8
3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-70813-2.5g |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 2.5g |
$1202.0 | 2023-02-12 | |
Enamine | EN300-70813-10.0g |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 10.0g |
$2638.0 | 2023-02-12 | |
TRC | D477673-100mg |
3-{3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic Acid |
1154582-83-8 | 100mg |
$ 250.00 | 2022-06-05 | ||
Aaron | AR01ABXZ-100mg |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 100mg |
$303.00 | 2025-02-10 | |
Aaron | AR01ABXZ-5g |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 5g |
$2472.00 | 2023-12-16 | |
A2B Chem LLC | AV60555-2.5g |
3-(3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl)propanoic acid |
1154582-83-8 | 95% | 2.5g |
$1301.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329346-250mg |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 250mg |
¥6739.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329346-1g |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 1g |
¥14367.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329346-500mg |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 500mg |
¥11232.00 | 2024-08-09 | |
Enamine | EN300-70813-0.05g |
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid |
1154582-83-8 | 95% | 0.05g |
$135.0 | 2023-02-12 |
3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid Related Literature
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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